1-(4-Methoxyphenyl)-4,6-dimethylpyrrolo[2,3-b]pyridine-3-carbonitrile

• IUPAC Name: 1-(4-methoxyphenyl)-4,6-dimethylpyrrolo[2,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H15N3O/c1-11-8-12(2)19-17-16(11)13(9-18)10-20(17)14-4-6-15(21-3)7-5-14/h4-8,10H,1-3H3
• InChI Key: WGFNBQKYVGVQGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=CN2C3=CC=C(C=C3)OC)C#N)C
• Molecular Formula: C17H15N3O
• DSSTOX Substance ID: DTXSID40312412
• Molecular Weight: 277.32 g/mol
• CAS RN: 59661-47-1

Description

This compound is a pyrrolopyridine derivative. Pyrrolopyridines are a class of compounds that contain a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom, fused to a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom. The presence of the methoxyphenyl and dimethyl groups, along with the carbonitrile group, suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolopyridine core, followed by the introduction of the methoxyphenyl, dimethyl, and carbonitrile groups. There are many methods for synthesizing pyrrolopyridines, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the fused pyrrole and pyridine rings, along with the attached methoxyphenyl, dimethyl, and carbonitrile groups. The exact structure would depend on the positions of these groups on the pyrrolopyridine core.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-rich pyrrole ring, the electron-deficient pyridine ring, and the various functional groups. The carbonitrile group could potentially undergo reactions with nucleophiles, and the methoxyphenyl and dimethyl groups could be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the aromatic rings and the polar carbonitrile and methoxy groups could affect its solubility, boiling point, melting point, and other physical properties.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many pyrrolopyridine derivatives have been found to have pharmaceutical applications, so this compound could potentially interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Proper precautions should be taken when handling this compound, especially if it is found to have bioactive properties.